molecular formula C14H18N4OS B2603808 1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-3-(3-methylthiophen-2-yl)propan-1-one CAS No. 2319801-79-9

1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-3-(3-methylthiophen-2-yl)propan-1-one

Cat. No. B2603808
CAS RN: 2319801-79-9
M. Wt: 290.39
InChI Key: XFUFWFYWHKEXEP-UHFFFAOYSA-N
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Description

1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-3-(3-methylthiophen-2-yl)propan-1-one is a useful research compound. Its molecular formula is C14H18N4OS and its molecular weight is 290.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation of Heterocyclic Compounds

Compounds containing nitrogen and sulfur within their heterocyclic structures, including triazole derivatives, have been synthesized and evaluated for their pharmacological potentials. Microwave-assisted methods have facilitated the rapid and efficient synthesis of such compounds, showcasing their antibacterial and antifungal activities against various strains, such as Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Salmonella typhi, and Candida albicans (Mistry & Desai, 2006).

Antifungal Activity

The synthesis of 1,2,3-triazole derivatives via copper-catalyzed azide-alkyne cycloaddition (click chemistry) and their subsequent evaluation against Candida strains highlight the antifungal capabilities of triazole-based compounds. This research underscores the potential for structural modifications to enhance drug efficacy (Lima-Neto et al., 2012).

Catalysis and Organic Synthesis

Triazole compounds have been utilized in the synthesis of complex molecules, acting as ligands in catalytic processes. Research has shown the effective use of triazole-based ligands in the oxidation of alcohols and the transfer hydrogenation of ketones, demonstrating the versatility of these compounds in catalytic chemistry (Saleem et al., 2013).

Asymmetric Catalysis

The application of triazole and azetidine-containing compounds in asymmetric catalysis for the addition of organozinc reagents to aldehydes has been explored. These studies highlight the potential of such compounds in achieving high enantioselectivity, offering valuable insights into the development of chiral molecules for pharmaceutical applications (Wang et al., 2008).

Structural Characterization and Novel Syntheses

The structural elucidation and synthesis of triazole derivatives have been a subject of interest, providing foundational knowledge for further chemical modifications and applications. Novel synthetic routes have led to the development of compounds with potential biological and pharmacological activities, as evidenced by various studies on the synthesis and characterization of triazole and azetidine derivatives (Shuang-hu, 2014).

properties

IUPAC Name

3-(3-methylthiophen-2-yl)-1-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18N4OS/c1-11-4-5-20-13(11)2-3-14(19)17-6-12(7-17)8-18-10-15-9-16-18/h4-5,9-10,12H,2-3,6-8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XFUFWFYWHKEXEP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC=C1)CCC(=O)N2CC(C2)CN3C=NC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18N4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

290.39 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-3-(3-methylthiophen-2-yl)propan-1-one

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